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Compound of Interest

Compound Name: 5-Chloro-2-propoxybenzaldehyde

Cat. No.: B1275873 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Chloro-2-propoxybenzaldehyde in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

Name: 5-Chloro-2-propoxybenzaldehyde

CAS Number: 27590-75-6

Molecular Formula: C₁₀H₁₁ClO₂

Hazard: Irritant[1]

Immediate Safety Precautions
5-Chloro-2-propoxybenzaldehyde is classified as an irritant. Direct contact can cause

irritation to the skin, eyes, and respiratory tract. In the absence of a specific Safety Data Sheet

(SDS), precautions should be based on its chemical class: a chlorinated aromatic aldehyde.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to ensure personal safety. This includes engineering

controls, administrative controls, and the appropriate selection and use of personal protective

gear.

Engineering Controls:

Always handle 5-Chloro-2-propoxybenzaldehyde in a properly functioning chemical fume

hood to minimize inhalation of dust or vapors.[2]

Personal Protective Equipment:

Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be

worn over safety glasses when there is a risk of splashing or explosion.[2]

Skin and Body Protection: A laboratory coat must be worn. For tasks with a higher risk of

splashes, a chemical-resistant apron over the lab coat is recommended. Long pants and

closed-toe shoes are required.

Hand Protection: Due to the chemical's structure (aromatic aldehyde and chlorinated

compound), selecting the right gloves is critical. Nitrile gloves provide good short-term

protection against a range of chemicals, but it is advisable to consult glove manufacturer's

chemical resistance guides for specific breakthrough times.[3] For extended handling,

consider double-gloving or using gloves with higher resistance to aromatic and chlorinated

compounds, such as Viton™ or butyl rubber.
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PPE Item Specification Purpose

Eye Protection
ANSI Z87.1 certified chemical

splash goggles

Protects eyes from splashes

and airborne particles.

Face Protection Full-face shield

Provides an additional layer of

protection for the face from

splashes.

Hand Protection

Nitrile or Neoprene gloves

(double-gloving

recommended)

Prevents skin contact with the

chemical.

Body Protection
Chemical-resistant lab coat

and apron

Protects skin and clothing from

contamination.

Respiratory Protection

NIOSH-approved respirator (if

fume hood is not available or

as a precaution)

Prevents inhalation of dust or

vapors.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Prepare your work area by covering surfaces with absorbent, disposable bench paper.

Have an emergency spill kit readily accessible.

Handling:

Wear all required PPE before handling the chemical.

Conduct all weighing and transfers of 5-Chloro-2-propoxybenzaldehyde inside the

chemical fume hood.

Avoid creating dust. If the compound is a solid, handle it gently.
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Use a spatula or other appropriate tools for transferring the solid.

If making a solution, add the solid slowly to the solvent to avoid splashing.

Storage:

Store 5-Chloro-2-propoxybenzaldehyde in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Segregate from flammable materials.

Disposal Plan
The disposal of 5-Chloro-2-propoxybenzaldehyde and any contaminated materials must

follow institutional, local, and national regulations for hazardous waste. As a chlorinated organic

compound, it requires specific disposal procedures.

Waste Segregation and Collection:

Solid Waste:

Collect any solid 5-Chloro-2-propoxybenzaldehyde waste in a designated, labeled

hazardous waste container.

Contaminated materials such as gloves, bench paper, and disposable labware should also

be placed in this container.

Liquid Waste:

If the chemical is in a solution, collect it in a labeled, sealed container for halogenated

organic waste.

Do not mix with non-halogenated waste.

Disposal Procedure:
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All waste containing 5-Chloro-2-propoxybenzaldehyde must be disposed of as hazardous

waste.[4]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the waste.

Do not pour any waste containing this chemical down the drain.

Experimental Protocols: Handling and Disposal
Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 5-
Chloro-2-propoxybenzaldehyde.
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Caption: Workflow for safe handling and disposal of 5-Chloro-2-propoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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